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Compound of Interest

Compound Name: N-Propionyl-d5-glycine

Cat. No.: B15142313 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of N-Propionyl-d5-glycine, including operational and disposal plans. By offering

procedural, step-by-step guidance, we aim to be your preferred source for laboratory safety

and chemical handling information, building deep trust by providing value beyond the product

itself.

N-Propionyl-d5-glycine is a deuterated form of N-Propionyl-glycine. While a specific Safety

Data Sheet (SDS) for N-Propionyl-d5-glycine is not readily available, data from structurally

similar compounds, such as Glycine-d5 and Propionyl glycine, indicate that it should be

handled with care. Potential hazards include skin, eye, and respiratory irritation, and it may be

harmful if swallowed, in contact with skin, or inhaled. Therefore, adherence to strict safety

protocols is crucial.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

N-Propionyl-d5-glycine. This is based on general laboratory safety standards and information

derived from similar chemical compounds.[1][2]
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PPE Category Item Specifications and Use

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

handling. Provides protection

against incidental contact.[1]

For prolonged or direct

contact, consider double-

gloving or using thicker,

chemical-resistant gloves.

Eye and Face Protection
Safety Glasses with Side

Shields

Minimum requirement for eye

protection.[1]

Safety Goggles
Recommended when there is

a risk of splashes or aerosols.

Face Shield

Should be worn in addition to

safety glasses or goggles

when handling larger

quantities or when there is a

significant splash hazard.[2]

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential contamination.

[2]

Foot Protection Closed-toe Shoes

Required in all laboratory

settings to protect against

spills and falling objects.[2][3]

Respiratory Protection Fume Hood

All handling of N-Propionyl-d5-

glycine powder should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[4]
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Operational Plan for Handling N-Propionyl-d5-
glycine
A systematic approach to handling N-Propionyl-d5-glycine from receipt to disposal is critical

for ensuring safety and maintaining the integrity of the compound.
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Caption: Workflow for Safe Handling of N-Propionyl-d5-glycine
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Step-by-Step Guidance:

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage.

Donning PPE: Before handling, put on all required personal protective equipment as outlined

in the table above.

Work Area Preparation: Ensure that all work with solid N-Propionyl-d5-glycine is conducted

within a certified chemical fume hood.[4] Prepare the workspace by covering the surface with

absorbent, disposable bench paper.

Weighing and Aliquoting: Carefully weigh the required amount of the compound. Use

appropriate tools (e.g., spatulas, weighing paper) to minimize the generation of dust.

Dissolution: If the experimental protocol requires the compound to be in solution, add the

solvent slowly and carefully to the solid to avoid splashing.

Experimental Use: Conduct the experiment following the established laboratory protocol.

Decontamination: After use, decontaminate all surfaces and equipment that may have come

into contact with the compound using an appropriate cleaning agent (e.g., 70% ethanol),

followed by water.

Waste Disposal: Dispose of all contaminated materials, including gloves, bench paper, and

empty containers, in a designated hazardous waste container in accordance with institutional

and local regulations.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (e.g., gloves

first, then face shield or goggles, then lab coat).

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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